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Compound of Interest

Compound Name: rac Secoisolariciresinol-13C3

CAS No.: 1346602-47-8

Cat. No.: B585284

Get Quote

Abstract & Strategic Significance
Secoisolariciresinol (SECO) is a pivotal dietary lignan found in flaxseed and sesame. Its

biological significance lies in its microbial conversion within the mammalian gut into the

"mammalian lignans" Enterodiol (END) and Enterolactone (ENL), which exhibit estrogenic and

antioxidant properties.

Why 13C-Labeling? Standard pharmacokinetic studies often fail to distinguish between

endogenous estrogen modulators and dietary lignan metabolites. Synthesizing [Ring-13C6]-

Secoisolariciresinol allows for:

Metabolic Flux Analysis (MFA): Precise tracking of gut microbiota biotransformation rates

without radiation hazards.

Bioavailability Studies: Mass-spectrometric differentiation (M+12 shift) from dietary

background levels in plasma/urine.

Internal Standardization: Use as an isotope-dilution standard for LC-MS/MS quantification.
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This guide details a robust, convergent total synthesis starting from commercially available

[Ring-13C6]-Vanillin.

Retrosynthetic Analysis & Logic
The synthesis is designed for regiocontrol and isotopic conservation. We utilize a convergent

"Stobbe Condensation" route. This approach constructs the 2,3-dibenzylbutane skeleton from

two equivalents of vanillin and a succinate linker.

Target: [Ring-13C12]-Secoisolariciresinol (if both rings labeled) or [Ring-13C6] (if

asymmetric).

Strategy: Vanillin

Succinate Condensation

Matairesinol (Lactone)

Secoisolariciresinol (Diol).

Logical Pathway Diagram
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Caption: Retrosynthetic flow from labeled Vanillin to SECO and its downstream metabolic fate.
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Reagent Purity/Spec Role

[Ring-13C6]-Vanillin >99 atom% 13C
Primary labeled precursor (C-

Source)

Diethyl Succinate Anhydrous, >99% C4-Linker for lignan backbone

Sodium Hydride (NaH) 60% dispersion in oil Base for Stobbe condensation

Lithium Aluminum Hydride

(LiAlH4)
Powder, 95%

Reducing agent (Lactone

Diol)

Benzyl Chloride (BnCl) Reagent grade Phenolic protecting group

Tetrahydrofuran (THF) Anhydrous, inhibitor-free Solvent

Experimental Protocol
Phase 1: Protection of [13C]-Vanillin
Objective: Protect the phenolic hydroxyl to prevent side reactions during condensation.

Dissolve [Ring-13C6]-Vanillin (1.0 eq) in DMF.

Add K2CO3 (1.5 eq) and Benzyl Chloride (1.2 eq).

Stir at 80°C for 4 hours.

Workup: Pour into ice water, filter the precipitate, and recrystallize from ethanol.

Yield Check: Expect >90% yield of [13C]-4-O-benzylvanillin.

Phase 2: Stobbe Condensation (Skeleton Formation)
Objective: Construct the carbon backbone by coupling the aldehyde with succinate.

Setup: Flame-dry a 3-neck flask under Argon.

Add Diethyl Succinate (1.5 eq) and [13C]-4-O-benzylvanillin (1.0 eq) in anhydrous Toluene.
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Add NaH (1.5 eq) slowly at 0°C.

Reflux for 4 hours. The solution will turn dark orange/brown.

Acidification: Cool and acidify with 1M HCl to pH 2.

Extraction: Extract with EtOAc. The product is the half-ester.

Second Coupling (Convergent Step): To achieve the symmetric lignan structure, the half-

ester is often esterified (MeOH/H2SO4) and subjected to a second Stobbe condensation

with another equivalent of [13C]-4-O-benzylvanillin.

Alternative: For higher yields, use the Diels-Alder approach using the anhydride form, but

the sequential Stobbe is standard for lab scale.

Phase 3: Formation of Matairesinol (Lactone
Intermediate)
Objective: Cyclize the backbone to form the butyrolactone ring.

The resulting dicarboxylic acid derivative is hydrogenated (Pd/C, H2) to reduce the double

bonds formed during condensation. Note: This also removes the Benzyl protecting groups.

Re-protection (Optional but recommended): If purification is difficult, re-protect phenols or

proceed directly if purity is high.

Cyclization: Heat the reduced diacid with Acetic Anhydride or use a dehydrating agent (DCC)

to close the ring, forming [13C]-Matairesinol.

Validation: Check IR for lactone carbonyl peak (~1770 cm⁻¹).

Phase 4: Reduction to Secoisolariciresinol (Final Step)
Objective: Open the lactone ring to the diol.

Reagent Prep: Suspend LiAlH4 (3.0 eq) in anhydrous THF at 0°C.

Addition: Dissolve [13C]-Matairesinol in THF and add dropwise to the LiAlH4 suspension.
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Reaction: Stir at Room Temperature (RT) for 3 hours. Monitor by TLC (Polar solvent:

CHCl3/MeOH 9:1).

Quench (Fieser Method):

Add water (x mL), then 15% NaOH (x mL), then water (3x mL).

Filter the granular white precipitate.

Purification: Flash chromatography (Silica gel, CHCl3:MeOH gradient).

Quality Control & Validation
Every batch must be validated to ensure the isotopic label is intact and the structure is correct.

Parameter Method Acceptance Criteria

Identity 1H-NMR (400 MHz)

Characteristic benzylic

protons; absence of lactone

C=O.

Isotopic Enrichment HR-MS (ESI+)
Mass shift of +6 Da (or +12

Da) vs. native standard.

Purity HPLC-UV (280 nm) >95% area under curve.

Structure 13C-NMR

Enhanced signal intensity at

aromatic ring positions (110-

150 ppm).

Experimental Workflow Diagram

1. Protection
(BnCl, K2CO3)

2. Stobbe Condensation
(Diethyl Succinate, NaH)

3. Hydrogenation
(Pd/C, H2)

4. Cyclization
(Ac2O -> Matairesinol)

5. Reduction
(LiAlH4 -> SECO)

Click to download full resolution via product page

Caption: Step-by-step synthetic workflow for 13C-Secoisolariciresinol.
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Storage and Stability
Physical State: Viscous oil or amorphous solid (often crystallizes with difficulty).

Storage: -20°C, under Argon/Nitrogen.

Stability: Sensitive to oxidation over long periods. Re-check purity by HPLC every 6 months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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